Biotin-AEVD-FMK

• Molecular Formula: C30H47FN6O10S
• Molecular Weight: 702.7964

Description

Biotin-AEVD-FMK is a biotin-conjugated, irreversible caspase-10 inhibitor used to detect caspase-10 activity in cellular and biochemical assays. Its structure includes a fluoromethylketone (FMK) group, which covalently binds to the active site of caspase-10, and a biotin tag for subsequent detection via avidin/streptavidin-based systems (e.g., streptavidin-HRP or fluorescent avidin conjugates) . The molecular formula of this compound is C₃₀H₄₇FN₆O₁₀S, with a molecular weight of 702.80 . The compound is soluble in DMSO or ethanol (~25 mg/mL) and is designed to enhance cell permeability through methyl ester modifications on its aspartic acid residues .

Comparison with Similar Compounds

Comparison with Similar Biotinylated Caspase Inhibitors

Biotin-AEVD-FMK belongs to a class of biotinylated FMK inhibitors targeting specific caspases or proteases. Below is a detailed comparison with structurally and functionally related compounds:

Biotin-DEVD-FMK

• Target : Caspase-3 .
• Structure : The peptide sequence Asp(OMe)-Glu(OMe)-Val-Asp(OMe)-FMK differs from this compound’s Ala-Glu(OMe)-Val-Asp(OMe)-FMK , leading to distinct target specificity.
• Molecular Formula : C₃₈H₆₀FN₇O₁₃S (MW: 866.71 ) .
• Applications :
  • Irreversibly inhibits caspase-3 to block apoptosis .
  • Used in flow cytometry and Western blotting for detecting activated caspase-3.
  • Requires esterase treatment for free carboxyl group generation in purified enzyme assays .
• Key Difference : Larger molecular weight due to extended peptide sequence and additional functional groups.

Biotin-ASTD-FMK

• Target: Endothelial Monocyte-Activating Polypeptide II (EMAP II) cleavage site .
• Structure: Peptide sequence Ala-Ser-Thr-Asp(OMe)-FMK targets non-caspase proteases involved in EMAP II processing.
• Molecular Formula : C₂₆H₄₁FN₆O₁₀S (MW: 648.70 ) .
• Applications :
  • Competitively inhibits EMAP II cleavage, a cytokine involved in inflammation and angiogenesis .
  • Less commonly used in apoptosis studies compared to caspase-specific inhibitors.
• Key Difference: Targets a non-caspase protease, expanding its utility beyond apoptosis research.

Biotin-VAD-FMK (Pan-Caspase Inhibitor)

• Target : Broad-spectrum inhibition of caspases (e.g., caspase-1, -3, -8) .
• Structure : Val-Ala-Asp(OMe)-FMK sequence lacks the specificity of this compound for caspase-10.
• Applications :
  • Used to broadly suppress apoptosis in cell culture models.
  • Less specific than this compound, making it unsuitable for studying individual caspases.

Structural and Functional Analysis

Peptide Sequence and Target Specificity

• The AEVD sequence in this compound is critical for caspase-10 binding, while DEVD in Biotin-DEVD-FMK favors caspase-3 .
• Substitution of even one amino acid (e.g., Ala vs. Asp in the first position) alters target affinity.

Biotin-Avidin Interaction

• All biotinylated FMK inhibitors leverage the high-affinity (Kd ~10⁻¹⁵ M) biotin-avidin interaction for detection .

Solubility and Cell Permeability

• Methyl ester modifications enhance cell permeability in both this compound and Biotin-DEVD-FMK, but esterase treatment is required for purified enzyme assays .